3-Bromo-5-cyclopropylbenzoic acid

• IUPAC Name: 3-bromo-5-cyclopropylbenzoic acid
• InChI: InChI=1S/C10H9BrO2/c11-9-4-7(6-1-2-6)3-8(5-9)10(12)13/h3-6H,1-2H2,(H,12,13)
• InChI Key: PUFAVKBXMNTWOV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=CC(=C2)Br)C(=O)O
• Molecular Formula: C10H9BrO2
• Molecular Weight: 241.08 g/mol

Description

3-Bromo-5-cyclopropylbenzoic acid is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Intermediate for Synthesis of Antibacterials : 3-Ethenyl, 3-ethynyl, 3-aryl, and 3-cyclopropyl-2, 4, 5-trifluorobenzoic acids, derived from compounds similar to 3-Bromo-5-cyclopropylbenzoic acid, have been used as intermediates in the synthesis of quinolone antibacterials (Turner & Suto, 1993).

• Derivatives in Organic Chemistry : Research has focused on creating derivatives of 4-hydroxybenzoic acid and its methyl and n-butyl esters, including 3-bromo and 3:5-dibromo derivatives. This highlights the versatility of bromo-substituted benzoic acids in organic synthesis (Cavill, 1945).

• Pharmaceutical Applications : A study on the synthesis and in vitro bioactivity of new hydrazide-hydrazones of 5-bromo-2-iodobenzoic acid reveals potential applications in developing pharmaceuticals, particularly in cytotoxicity against cancer cell lines (Popiołek et al., 2020).

• Synthesis of Isoxazoles : 3-Aryl-5-(3'-bromo/chlorophenyl)isoxazole derivatives have been prepared using related bromo-substituted compounds, indicating applications in the synthesis of isoxazoles with potential antitubercular and antimicrobial activities (Popat et al., 2004).

• Molecular Recognition Studies : The bromo derivative of 3,5-dihydroxybenzoic acid has been used in molecular recognition studies with N-donor compounds, indicating applications in supramolecular chemistry (Varughese & Pedireddi, 2006).